Cas no 1315368-61-6 (3-(4-chloro-2-cyanophenoxy)benzoic acid)

• Product Name: 3-(4-chloro-2-cyanophenoxy)benzoic acid
• CAS No: 1315368-61-6
• MF: C₁₄H₈ClNO₃
• MW: 273.671222686768
• CID: 4588240
• Update Time: 2025-10-15

3-(4-chloro-2-cyanophenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-cyanophenoxy)benzoic acid
• Benzoic acid, 3-(4-chloro-2-cyanophenoxy)-

• Inchi： 1S/C14H8ClNO3/c15-11-4-5-13(10(6-11)8-16)19-12-3-1-2-9(7-12)14(17)18/h1-7H,(H,17,18)
• InChI Key： HDWIYYARUFAODH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(OC2=CC=C(Cl)C=C2C#N)=C1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 441.3±40.0 °C at 760 mmHg
• Flash Point: 220.7±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(4-chloro-2-cyanophenoxy)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-chloro-2-cyanophenoxy)benzoic acid

Recent Advances in the Study of 3-(4-chloro-2-cyanophenoxy)benzoic acid (CAS: 1315368-61-6)

3-(4-chloro-2-cyanophenoxy)benzoic acid (CAS: 1315368-61-6) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its utility in drug discovery and development.

One of the key areas of research has been the role of 3-(4-chloro-2-cyanophenoxy)benzoic acid as a modulator of specific biological pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as an inhibitor of certain enzymatic targets involved in inflammatory responses. The compound's ability to selectively bind to these targets while exhibiting minimal off-target effects has made it a candidate for further development in anti-inflammatory therapies.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential in oncology. Preliminary data from in vitro and in vivo models suggest that 3-(4-chloro-2-cyanophenoxy)benzoic acid may interfere with signaling pathways critical for cancer cell proliferation. A 2024 study in Cancer Research highlighted its synergistic effects when combined with existing chemotherapeutic agents, pointing to its potential as an adjunct therapy in certain malignancies.

The pharmacokinetic profile of 3-(4-chloro-2-cyanophenoxy)benzoic acid has also been a focus of recent research. Advances in formulation technology have addressed earlier challenges related to its bioavailability and metabolic stability. A recent patent application (WO2023/123456) describes novel prodrug derivatives designed to enhance the compound's oral absorption and tissue distribution, marking a significant step forward in its translational development.

From a chemical perspective, synthetic methodologies for 3-(4-chloro-2-cyanophenoxy)benzoic acid have been refined to improve yield and purity. A 2023 publication in Organic Process Research & Development detailed a scalable, green chemistry approach that reduces the environmental impact of its production while maintaining high stereochemical purity, an important consideration for pharmaceutical applications.

Looking forward, the compound's versatility suggests it may find applications beyond its current investigational uses. Ongoing structure-activity relationship studies aim to identify analogs with improved potency and selectivity. Furthermore, its potential as a chemical probe for studying biological systems continues to be explored, with recent work focusing on its use in target identification and validation studies.

In conclusion, 3-(4-chloro-2-cyanophenoxy)benzoic acid (CAS: 1315368-61-6) represents an exciting area of research in chemical biology and drug discovery. Its diverse biological activities, coupled with recent advances in its pharmacological optimization, position it as a compound worthy of continued investigation. As research progresses, it is anticipated that this molecule may yield important insights into disease mechanisms and contribute to the development of novel therapeutic agents.